Putraflavone
CAS No.: 23624-21-7
Cat. No.: VC20764977
Molecular Formula: C32H22O10
Molecular Weight: 566.5 g/mol
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 23624-21-7 |
---|---|
Molecular Formula | C32H22O10 |
Molecular Weight | 566.5 g/mol |
IUPAC Name | 5,7-dihydroxy-8-[2-hydroxy-5-(5-hydroxy-7-methoxy-4-oxochromen-2-yl)phenyl]-2-(4-methoxyphenyl)chromen-4-one |
Standard InChI | InChI=1S/C32H22O10/c1-39-17-6-3-15(4-7-17)26-14-25(38)31-23(36)12-22(35)29(32(31)42-26)19-9-16(5-8-20(19)33)27-13-24(37)30-21(34)10-18(40-2)11-28(30)41-27/h3-14,33-36H,1-2H3 |
Standard InChI Key | GZTVUTQZSAZUIY-UHFFFAOYSA-N |
SMILES | COC1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C(=C(C=C3O)O)C4=C(C=CC(=C4)C5=CC(=O)C6=C(C=C(C=C6O5)OC)O)O |
Canonical SMILES | COC1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C(=C(C=C3O)O)C4=C(C=CC(=C4)C5=CC(=O)C6=C(C=C(C=C6O5)OC)O)O |
Appearance | Yellow powder |
Introduction
Putraflavone (Podocarpusflavone B) is a biflavonoid compound characterized by two flavone subunits linked through a 3′-8″ carbon-carbon bond. Isolated from Podocarpus macrophyllus and other plants, it demonstrates significant pharmacological potential, including anti-inflammatory and antioxidant activities . Below is a detailed analysis of its properties and research findings.
Natural Sources and Isolation
Putraflavone is primarily isolated from:
Extraction methods typically involve organic solvents (e.g., methanol, ether), followed by chromatographic purification .
Pharmacological Activities
Anti-Inflammatory and Analgesic Effects
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Ether extracts of P. roxburghii leaves (400 mg/kg) suppressed formalin-induced licking in mice and reduced carrageenan-induced paw edema in rats .
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Dose-dependent inhibition of croton oil-induced ear edema (1.25–5.0 mg/ear) was observed .
Antioxidant Activity
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Ethanolic leaf extracts of P. roxburghii showed concentration-dependent DPPH radical scavenging, attributed to high flavonoid content .
Metabolic Stability
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Methylation at specific positions (e.g., R₂ and R₁₁) enhances metabolic stability by preventing glucuronidation, potentially improving bioavailability .
Research Limitations and Future Directions
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